Cas no 53591-79-0 (Ethanone,1-(2',4'-difluoro[1,1'-biphenyl]-4-yl)-)

• Product Name: Ethanone,1-(2',4'-difluoro[1,1'-biphenyl]-4-yl)-
• CAS No: 53591-79-0
• MF: C₁₄H₁₀F₂O
• MW: 232.225410938263
• MDL: MFCD09907800
• CID: 376246
• PubChem ID: 104542
• Update Time: 2025-06-11

Ethanone,1-(2',4'-difluoro[1,1'-biphenyl]-4-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(2',4'-difluoro[1,1'-biphenyl]-4-yl)-
• 1-(2',4'-difluoro[1,1'-biphenyl]-4-yl)ethan-1-one
• 1-[4-(2,4-difluorophenyl)phenyl]ethanone
• 1-(2',4'-Difluoro(1,1'-biphenyl)-4-yl)ethan-1-one
• 1-(2',4'difluoro[1,1']biphenyl-4-yl)ethanone
• 1-(2',4'-DIFLUOROBIPHENYL-4-YL)ETHANONE
• 2',4'-difluoro-4-acetylbiphenyl
• 4-(2,4-difluorophenyl)acetophenone
• 4-(2,4-Difluor-phenyl)-acetophenon
• 4-acetyl-2',4'-difluorobiphenyl
• EINECS 258-653-4
• E90307
• 1-(2',4'-Difluoro[1,1'-Biphenyl]-4-ylEthan-1-One
• 1-(4-(2,4-DIFLUOROPHENYL)PHENYL)ETHAN-1-ONE
• MFCD09907800
• 1-{2',4'-difluoro-[1,1'-biphenyl]-4-yl}ethan-1-one
• SCHEMBL10436026
• UNII-I6OVJ9PJW3
• HSNQVADZWQJQJJ-UHFFFAOYSA-N
• 53591-79-0
• I6OVJ9PJW3
• CS-0193552
• DTXSID30201806
• Ethanone, 1-(2',4'-difluoro(1,1'-biphenyl)-4-yl)-
• NS00057340

• MDL： MFCD09907800
• Inchi： 1S/C14H10F2O/c1-9(17)10-2-4-11(5-3-10)13-7-6-12(15)8-14(13)16/h2-8H,1H3
• InChI Key： HSNQVADZWQJQJJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=CC(C(C)=O)=CC=1)F

Computed Properties

• Exact Mass: 232.07000
• Monoisotopic Mass: 232.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.83440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethanone,1-(2',4'-difluoro[1,1'-biphenyl]-4-yl)-

Comprehensive Overview of Ethanone,1-(2',4'-difluoro[1,1'-biphenyl]-4-yl)- (CAS No. 53591-79-0)

Ethanone,1-(2',4'-difluoro[1,1'-biphenyl]-4-yl)-, with the CAS number 53591-79-0, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, often referred to by its systematic name, features a difluorinated biphenyl core linked to an ethanone group, making it a valuable intermediate in synthetic chemistry. Its unique structural properties contribute to its versatility in various applications, particularly in the development of advanced materials and bioactive molecules.

The growing interest in fluorinated organic compounds like Ethanone,1-(2',4'-difluoro[1,1'-biphenyl]-4-yl)- stems from their enhanced stability, bioavailability, and metabolic resistance compared to their non-fluorinated counterparts. Researchers and industries are increasingly exploring such compounds for their potential in drug discovery, crop protection, and electronic materials. For instance, the incorporation of fluorine atoms into organic molecules often improves their lipophilicity and membrane permeability, which are critical factors in pharmaceutical design.

One of the most frequently searched questions related to this compound is: "What are the applications of CAS 53591-79-0 in modern chemistry?" The answer lies in its role as a key building block for synthesizing more complex molecules. For example, it can be used to create liquid crystal materials for displays or as a precursor in the production of fluorescent dyes. Additionally, its difluorinated biphenyl moiety is a common motif in agrochemicals, where it contributes to the efficacy of pesticides and herbicides.

Another hot topic in the scientific community is the environmental impact of fluorinated compounds. While Ethanone,1-(2',4'-difluoro[1,1'-biphenyl]-4-yl)- is not classified as hazardous, its derivatives are often scrutinized for their persistence in the environment. This has led to increased demand for green chemistry approaches to synthesize and utilize such compounds sustainably. Researchers are now focusing on catalytic methods and biodegradable alternatives to minimize ecological footprints.

From a technical perspective, the synthesis of Ethanone,1-(2',4'-difluoro[1,1'-biphenyl]-4-yl)- typically involves cross-coupling reactions, such as the Suzuki-Miyaura or Heck reactions, which are widely discussed in organic chemistry forums. These methods allow for the efficient introduction of fluorine atoms at specific positions on the biphenyl ring, ensuring high yield and purity. The compound's spectroscopic properties, including NMR and IR data, are also well-documented, making it a reliable reference material for analytical laboratories.

In the context of market trends, the demand for fluorinated intermediates like CAS 53591-79-0 is expected to rise, driven by advancements in personalized medicine and smart materials. Companies specializing in custom synthesis are increasingly offering this compound to meet the needs of research institutions and industrial clients. Furthermore, its potential use in OLED technology and photovoltaic cells has sparked interest among material scientists.

To address another common query—"Is CAS 53591-79-0 compatible with bio-based solvents?"—recent studies have shown that this compound can be processed using eco-friendly solvents like ethyl lactate or limonene, aligning with the global push for sustainable manufacturing. This adaptability further enhances its appeal in industries striving to reduce their reliance on traditional, petroleum-based solvents.

In summary, Ethanone,1-(2',4'-difluoro[1,1'-biphenyl]-4-yl)- (CAS 53591-79-0) is a multifaceted compound with broad applications in cutting-edge research and industrial processes. Its fluorinated biphenyl structure, combined with its synthetic flexibility, positions it as a critical component in the development of next-generation chemicals. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about innovation in organic chemistry and sustainable technology.